1-[(1Z,4Z,6Z)-3H-3-Benzazonin-3-yl]ethan-1-one

• CAS No.: 51048-04-5
• Molecular Formula: C14H13NO
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 1-(3-benzazonin-3-yl)ethanone
• InChI: InChI=1S/C14H13NO/c1-12(16)15-10-5-4-8-13-6-2-3-7-14(13)9-11-15/h2-11H,1H3
• InChI Key: QZPRFVVZOVNKKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C=CC=CC2=CC=CC=C2C=C1

Description

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(1Z,4Z,6Z)-3H-3-Benzazonin-3-yl]ethan-1-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors and continuous flow systems to ensure consistent quality and output.

Chemical Reactions Analysis

Types of Reactions: 1-[(1Z,4Z,6Z)-3H-3-Benzazonin-3-yl]ethan-1-one undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms, often using hydrogenation techniques.

Substitution: It can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogen gas in the presence of a palladium catalyst is often used for reduction.

Substitution: Halogenating agents and nucleophiles are frequently used in substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or alkanes.

Scientific Research Applications

1-[(1Z,4Z,6Z)-3H-3-Benzazonin-3-yl]ethan-1-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: Researchers study its interactions with biological molecules to understand its potential as a bioactive compound.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: This compound is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which 1-[(1Z,4Z,6Z)-3H-3-Benzazonin-3-yl]ethan-1-one exerts its effects involves interactions with molecular targets and pathways. It may bind to specific receptors or enzymes, modulating their activity and leading to various biological responses. The exact pathways and targets can vary depending on the context of its use and the specific biological system being studied.

Comparison with Similar Compounds

• 1-[(1Z,4Z,6Z)-3H-3-Benzazonin-3-yl]propan-1-one
• 1-[(1Z,4Z,6Z)-3H-3-Benzazonin-3-yl]butan-1-one

Uniqueness: 1-[(1Z,4Z,6Z)-3H-3-Benzazonin-3-yl]ethan-1-one is unique due to its specific structural configuration and the presence of an ethanone group